Cas no 14132-21-9 (Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)-)

Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)- structure

14132-21-9 structure

Product Name:Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)-

CAS No:14132-21-9

MF:C₁₀H₁₈O

MW:154.249323368073

CID:1311961

PubChem ID:7004919

Update Time:2025-04-20

Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)-
- (2S)-2-(1,1-Dimethylethyl)cyclohexanone
- (-)-2-tert-Butylcyclohexanone
- 14132-21-9
- (S)-2-tert-butylcyclohexanone
- 2-TERT-BUTYLCYCLOHEXANONE, (S)-
- Cyclohexanone, 2-(1,1-dimethylethyl)-, (S)-
- SCHEMBL20610546
- Cyclohexanone, 2-tert-butyl-, (-)-
- UNII-CIN066NC91
- Q27275482
- CIN066NC91
- Inchi： 1S/C10H18O/c1-10(2,3)8-6-4-5-7-9(8)11/h8H,4-7H2,1-3H3/t8-/m1/s1
- InChI Key： ZRYDPLOWJSFQAE-MRVPVSSYSA-N
- SMILES： O=C1CCCC[C@H]1C(C)(C)C

Computed Properties

Exact Mass: 154.135765193g/mol
Monoisotopic Mass: 154.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 17.1Å²

Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)- Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

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